Cas no 91152-30-6 (1-(3-chloropropyl)pyrrolidin-2-one)

• Product Name: 1-(3-chloropropyl)pyrrolidin-2-one
• CAS No: 91152-30-6
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 1121264
• PubChem ID: 11105662
• Update Time: 2025-05-21

1-(3-chloropropyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)-2-Pyrrolidinone
• 1-(3-chloropropyl)pyrrolidin-2-one
• FT-0708786
• BS-33123
• 1-chloro-3-[2-oxo-pyrrolidin-1-yl]propane
• 1-(3-chloro-propyl)-pyrrolidin-2-one
• 1-chloro-3-[2-oxopyrrolidin-1-yl]propane
• EN300-54671
• LNLIBBYAXDZTNJ-UHFFFAOYSA-N
• SCHEMBL2493043
• CS-0208189
• F8889-5317
• AKOS000149201
• DTXSID70455326
• 91152-30-6
• 2-Pyrrolidinone, 1-(3-chloropropyl)-
• DA-01139
• G22109

• MDL： MFCD09742124
• Inchi： 1S/C7H12ClNO/c8-4-2-6-9-5-1-3-7(9)10/h1-6H2
• InChI Key： LNLIBBYAXDZTNJ-UHFFFAOYSA-N
• SMILES： ClCCCN1C(CCC1)=O

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(3-chloropropyl)pyrrolidin-2-one

Comprehensive Analysis of 1-(3-Chloropropyl)pyrrolidin-2-one (CAS No. 91152-30-6): Properties, Applications, and Industry Insights

1-(3-Chloropropyl)pyrrolidin-2-one (CAS No. 91152-30-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This N-alkylated pyrrolidinone derivative combines a pyrrolidin-2-one core with a 3-chloropropyl side chain, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C₇H₁₂ClNO and molecular weight 161.63 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's role in developing bioactive molecules, particularly in central nervous system (CNS) drug discovery. The pyrrolidinone moiety mimics neurotransmitter structures, while the chloropropyl group enables further functionalization – a combination that answers frequent search queries about "drug scaffold design" and "CNS-targeted intermediates." Researchers increasingly explore its potential in creating cognitive enhancers and neuroprotective agents, aligning with growing public interest in neurological health solutions.

From a synthetic chemistry perspective, 1-(3-chloropropyl)pyrrolidin-2-one demonstrates remarkable reactivity patterns. The chlorine atom at the terminal position facilitates nucleophilic substitution reactions, while the lactam carbonyl participates in condensation reactions. This dual functionality makes it a "hot topic" in organic chemistry forums discussing "multifunctional intermediates" and "heterocyclic compound synthesis." Analytical data shows characteristic IR absorption at 1680 cm^-1 (C=O stretch) and ¹H NMR signals at δ 1.95-2.05 (m, 2H, CH₂), addressing common technical questions about spectral identification.

The compound's physicochemical properties – including water solubility (limited) and logP (~0.89) – make it suitable for structure-activity relationship (SAR) studies, a trending topic in drug development circles. Its melting point range of 45-48°C and stability under inert conditions are frequently cited in industrial applications, particularly when users search for "stable nitrogen heterocycles" or "pharmaceutical-grade intermediates." Recent patent analyses reveal its incorporation in kinase inhibitor scaffolds, connecting to widespread interest in targeted cancer therapies.

Environmental and handling considerations for CAS 91152-30-6 follow standard laboratory protocols for chlorinated compounds. While not classified as hazardous under major regulatory frameworks, proper ventilation and PPE are recommended during handling – information highly sought after in safety data sheet (SDS) searches. The compound's stability profile makes it preferable to more reactive alternatives in green chemistry applications, addressing sustainability concerns in chemical manufacturing.

Market trends indicate rising demand for 1-(3-chloropropyl)pyrrolidin-2-one among contract research organizations (CROs) and academic labs. This correlates with increased searches for "custom synthesis building blocks" and "small molecule drug discovery tools." The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern high-throughput environments. Analytical methods like HPLC (typically using C18 columns with methanol/water eluents) provide reliable quality control protocols for purchasers.

Future research directions may explore the compound's potential in bioconjugation chemistry and prodrug design – areas generating substantial scientific discourse. Its structural features could enable development of targeted drug delivery systems, particularly for blood-brain barrier penetration. These applications respond to frequent queries about "blood-brain barrier shuttle technologies" and "CNS drug formulation strategies," demonstrating the compound's relevance to cutting-edge pharmaceutical challenges.